Cas no 1187166-53-5 (4-(4-Ethoxybenzoyl)isoquinoline)

• Product Name: 4-(4-Ethoxybenzoyl)isoquinoline
• CAS No: 1187166-53-5
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• MDL: MFCD13153045
• CID: 4684544
• Update Time: 2025-05-21

4-(4-Ethoxybenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxybenzoyl)isoquinoline
• (4-Ethoxyphenyl)(isoquinolin-4-yl)methanone

• MDL： MFCD13153045
• Inchi： 1S/C18H15NO2/c1-2-21-15-9-7-13(8-10-15)18(20)17-12-19-11-14-5-3-4-6-16(14)17/h3-12H,2H2,1H3
• InChI Key： XGKNADGEQZXDPJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C1C=NC=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Ethoxybenzoyl)isoquinoline

4-(4-Ethoxybenzoyl)isoquinoline (CAS No. 1187166-53-5): A Comprehensive Overview of Its Properties and Applications

4-(4-Ethoxybenzoyl)isoquinoline (CAS No. 1187166-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This isoquinoline derivative is characterized by its unique molecular structure, which combines an ethoxybenzoyl moiety with an isoquinoline core. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 1187166-53-5 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in drug discovery and organic electronics have highlighted the growing demand for heterocyclic compounds like 4-(4-Ethoxybenzoyl)isoquinoline. Its potential as a pharmacophore in medicinal chemistry has been explored in studies targeting neurological disorders and anti-inflammatory agents, aligning with current healthcare priorities.

From a synthetic perspective, 4-(4-Ethoxybenzoyl)isoquinoline exemplifies the versatility of cross-coupling reactions and catalyzed transformations. Researchers have optimized protocols for its production, emphasizing green chemistry principles to reduce environmental impact—a topic increasingly relevant in sustainable chemical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical factor for high-precision applications.

In material science, this compound's conjugated π-system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the global push toward renewable energy and flexible electronics, 4-(4-Ethoxybenzoyl)isoquinoline derivatives are being investigated for their charge transport properties and photostability. These applications resonate with searches for "advanced organic materials" and "next-generation display technologies."

The compound's structure-activity relationship (SAR) has also been a focus in computational chemistry studies. Molecular docking simulations suggest its potential interaction with biological targets, addressing popular queries about "AI in drug design." Furthermore, its thermal stability and solubility profile are frequently analyzed parameters, reflecting industry needs for formulation optimization.

Regulatory compliance for 4-(4-Ethoxybenzoyl)isoquinoline adheres to standard REACH and GMP guidelines, ensuring safe handling in laboratory settings. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its integrity—a practical consideration often searched by laboratory technicians and quality control specialists.

Emerging publications have linked isoquinoline-based scaffolds to anticancer research, though specific studies on this compound remain exploratory. This aligns with the public's heightened interest in "targeted cancer therapies" and "small molecule inhibitors." Its mechanism of action hypotheses often involve kinase inhibition or epigenetic modulation, areas dominating recent biomedical literature.

In summary, 4-(4-Ethoxybenzoyl)isoquinoline (CAS No. 1187166-53-5) represents a multifaceted compound bridging pharmaceutical innovation and material science advancements. Its relevance to personalized medicine and clean energy technologies positions it as a compound of enduring scientific interest, answering contemporary questions about cutting-edge chemical research.